Cas no 1804720-08-8 (2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile)

2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile is a versatile heterocyclic compound featuring a pyridine core substituted with amino, bromo, difluoromethyl, and acetonitrile functional groups. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of active ingredients requiring selective halogenation and fluorination. The presence of both bromine and difluoromethyl groups enhances reactivity in cross-coupling reactions, while the acetonitrile moiety offers further derivatization potential. This compound is particularly useful in medicinal chemistry for constructing bioactive molecules due to its balanced electronic properties and stability under synthetic conditions. Its high purity and well-defined reactivity profile ensure consistent performance in research and industrial applications.
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile structure
1804720-08-8 structure
Product Name:2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
CAS No:1804720-08-8
MF:C8H6BrF2N3
MW:262.0541472435
CID:4851858
Update Time:2025-05-20

2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
    • Inchi: 1S/C8H6BrF2N3/c9-5-3-4(1-2-12)6(7(10)11)8(13)14-5/h3,7H,1H2,(H2,13,14)
    • InChI Key: CDGYSXNRPIHVKA-UHFFFAOYSA-N
    • SMILES: BrC1=CC(CC#N)=C(C(F)F)C(N)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • XLogP3: 1.8
  • Topological Polar Surface Area: 62.7

2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029071543-1g
2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile
1804720-08-8 97%
1g
$1,534.70 2022-04-01

Additional information on 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile

Research Briefing on 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8)

2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its potential in the development of novel therapeutic agents, making it a focal point for ongoing research.

The structural uniqueness of 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile lies in its bromo and difluoromethyl substituents, which enhance its reactivity and binding affinity to biological targets. Researchers have explored its utility in the synthesis of heterocyclic compounds, which are pivotal in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of kinase inhibitors, showing promising results in preclinical models of cancer.

In addition to its role in oncology, this compound has been investigated for its antimicrobial properties. A recent publication in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel antibacterial agents, exhibiting potent activity against drug-resistant strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could address the growing challenge of antibiotic resistance.

From a synthetic chemistry perspective, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile offers versatility in functionalization. Researchers have developed efficient protocols for its modification, enabling the creation of diverse derivatives with tailored biological activities. For instance, a 2024 study in Organic Letters detailed a palladium-catalyzed cross-coupling reaction using this compound, yielding high-value intermediates for further pharmacological evaluation.

Despite its potential, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from this scaffold. Current research efforts are focused on improving solubility and bioavailability, as highlighted in a recent review in Expert Opinion on Drug Discovery. The review underscores the need for innovative formulation strategies to translate these findings into clinically viable therapeutics.

In conclusion, 2-Amino-6-bromo-3-(difluoromethyl)pyridine-4-acetonitrile (CAS: 1804720-08-8) represents a promising building block in medicinal chemistry. Its applications span from oncology to infectious diseases, driven by its unique chemical properties. Ongoing research aims to harness its full potential, addressing current limitations and paving the way for next-generation therapeutics.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.